(2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate

• IUPAC Name: (2,4-dioxo-1H-pyrido[3,2-d]pyrimidin-6-yl)methyl acetate
• InChI: InChI=1S/C10H9N3O4/c1-5(14)17-4-6-2-3-7-8(11-6)9(15)13-10(16)12-7/h2-3H,4H2,1H3,(H2,12,13,15,16)
• InChI Key: HLCUZMZKPSOEAI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=NC2=C(C=C1)NC(=O)NC2=O
• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol

Description

(2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

1.77 g of 1 (10 mmol) in 50 ml of glacial acetic acid containing 6.5 g of MCPBA (57-85%) was refluxed for 3 hours. Acetic anhydride (40 ml) was added to the hot reaction mixture and the refluxing was continued for another half an hour. The clear brown solution was evaporated to dryness and the solid was stirred with ether (100 ml) and filtered. The solid was crystallized from ethanol to give 1.55 g (66%) of 2.

Synthesis routes and methods II

Procedure details

Into a 5000-mL 4-necked round-bottom flask was placed a solution of 6-methylpyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione 2 (120 g, 677.97 mmol, 1.00 equiv) in acetic acid (2400 mL). This was followed by the addition of m-CBPA (608 g, 3.51 mol, 5.18 equiv) in several batches. The resulting solution was stirred overnight at 100° C. The resulting mixture was cooled and concentrated under vacuum. The residue was washed with 2×1500 mL of ether and 2×500 mL of DCM, then it was dissolved in HOAc (1200 mL) and acetic anhydride (500 mL). The resulting solution was stirred for 0.5 h at 110° C. The reaction mixture was cooled and filtered. The filtrate was concentrated under vacuum. The residue was washed with 2×500 ml of ether and dried. This resulted in 80 g (50%) of (2,4-dioxo-1,2,3,4-tetrahydropyrido[3,2-d]pyrimidin-6-yl)methyl acetate 3 as a brown solid.